Cas no 173375-19-4 (Norvaline, 3-oxo-, ethyl ester)

Norvaline,  3-oxo-,  ethyl  ester structure
173375-19-4 structure
Product Name:Norvaline, 3-oxo-, ethyl ester
CAS No:173375-19-4
MF:C7H13NO3
MW:159.183022260666
CID:841551
Update Time:2025-04-19

Norvaline, 3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Norvaline, 3-oxo-, ethyl ester
    • ethyl 2-amino-3-oxopentanoate
    • 3-Oxonorvaline ethyl ester
    • Inchi: 1S/C7H13NO3/c1-3-5(9)6(8)7(10)11-4-2/h6H,3-4,8H2,1-2H3/t6-/m0/s1
    • InChI Key: JEMTULILVYNFJP-LURJTMIESA-N
    • SMILES: C(OCC)(=O)[C@H](C(=O)CC)N

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
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